Cas no 1893974-37-2 (2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)-2-oxoacetic acid)

• Product Name: 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)-2-oxoacetic acid
• CAS No: 1893974-37-2
• MF: C₁₃H₁₄BrNO₅
• MW: 344.157963275909
• CID: 5912460
• PubChem ID: 117109057
• Update Time: 2025-06-09

2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)-2-oxoacetic acid
• EN300-1890073
• 1893974-37-2
• 2-(4-bromo-3-{[(tert-butoxy)carbonyl]amino}phenyl)-2-oxoacetic acid

• Inchi： 1S/C13H14BrNO5/c1-13(2,3)20-12(19)15-9-6-7(4-5-8(9)14)10(16)11(17)18/h4-6H,1-3H3,(H,15,19)(H,17,18)
• InChI Key： KJUGGNHCMAMFEG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(C(=O)O)=O)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 343.00554g/mol
• Monoisotopic Mass: 343.00554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 92.7Ų

Additional information on 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)-2-oxoacetic acid

Comprehensive Overview of 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)-2-oxoacetic acid (CAS No. 1893974-37-2)

In the realm of organic chemistry and pharmaceutical research, 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)-2-oxoacetic acid (CAS No. 1893974-37-2) has emerged as a compound of significant interest. This Boc-protected derivative, featuring a brominated phenyl core and a reactive oxoacetic acid moiety, is widely utilized in peptide synthesis, medicinal chemistry, and drug discovery. Its unique structural attributes make it a versatile intermediate for constructing complex molecules, particularly in the development of small-molecule inhibitors and bioconjugates. Researchers are increasingly exploring its applications in targeted therapies and proteomics, aligning with the growing demand for precision medicine.

The compound’s CAS No. 1893974-37-2 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its tert-butoxycarbonyl (Boc) group serves as a protective shield for amines, a critical feature in multi-step syntheses. Recent trends highlight its role in covalent drug design, where the 2-oxoacetic acid functionality enables selective binding to biological targets. This aligns with the broader industry focus on kinase inhibitors and protein degraders, topics dominating scientific discussions in 2024.

From a synthetic perspective, 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)-2-oxoacetic acid offers exceptional modularity. The bromine substituent at the 4-position facilitates further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling rapid diversification of its scaffold. This adaptability is crucial for combinatorial chemistry and fragment-based drug discovery, two areas gaining traction due to their efficiency in hit identification. Moreover, the compound’s stability under standard laboratory conditions makes it a reliable choice for automated synthesis platforms.

Analytical characterization of CAS No. 1893974-37-2 typically involves HPLC, NMR, and mass spectrometry, ensuring purity and structural integrity. Researchers often inquire about its solubility profile, which is optimal in polar aprotic solvents like DMF or DMSO, a detail critical for reaction planning. The compound’s electrophilic carbonyl group also prompts questions about its reactivity in nucleophilic addition reactions, a hotspot for designing covalent probes in chemical biology.

Beyond its synthetic utility, 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)-2-oxoacetic acid is gaining attention in bioconjugation strategies. Its ability to form stable adducts with thiols and amines aligns with the surge in antibody-drug conjugate (ADC) development, a field projected to grow exponentially. This ties into the broader theme of next-generation therapeutics, where site-specific modification of biomolecules is paramount. As such, the compound’s CAS No. 1893974-37-2 is often cited in patents and publications exploring payload-linker optimization.

Environmental and safety considerations for this compound are also a common query. While it is not classified as hazardous under standard regulations, proper handling protocols for organic intermediates are recommended. The scientific community’s emphasis on green chemistry has spurred interest in optimizing its synthesis to reduce waste, resonating with the sustainability trends in chemical manufacturing.

In summary, 2-(4-bromo-3-{(tert-butoxy)carbonylamino}phenyl)-2-oxoacetic acid (CAS No. 1893974-37-2) stands at the intersection of innovation and practicality. Its multifaceted applications—from drug discovery to bioconjugation—coupled with its search popularity in AI-driven literature mining tools, underscore its importance in modern research. As the demand for tailored therapeutics and sustainable synthesis grows, this compound will undoubtedly remain a cornerstone in the toolkit of chemists and pharmacologists alike.